Cas no 1427514-85-9 ((S)-1,1-Dimethyltetrahydro-1H-oxazolo3,4-Apyrazin-3(5H)-one Hydrochloric Acid Salt)

• Product Name: (S)-1,1-Dimethyltetrahydro-1H-oxazolo3,4-Apyrazin-3(5H)-one Hydrochloric Acid Salt
• CAS No: 1427514-85-9
• MF: C₈H₁₅ClN₂O₂
• MW: 206.669901132584
• MDL: MFCD23703241
• CID: 1005538
• PubChem ID: 71743042
• Update Time: 2025-04-20

(S)-1,1-Dimethyltetrahydro-1H-oxazolo3,4-Apyrazin-3(5H)-one Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (S)-1,1-DIMETHYLTETRAHYDRO-1H-OXAZOLO[3,4-A]PYRAZIN-3(5H)-ONE HCL
• AS-41469
• (8aS)-1,1-dimethyl-6,7,8,8a-tetrahydro-5H-[1,3]oxazolo[3,4-a]pyrazin-3-one;hydrochloride
• (S)-1,1-Dimethyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-onehydrochloride
• 1427514-85-9
• (S)-1,1-Dimethyltetrahydro-1H-oxazolo[3,4-a]pyrazin-3(5H)-one hydrochloride
• MFCD23703241
• AKOS027331626
• (S)-1,1-Dimethyltetrahydro-1H-oxazolo3,4-Apyrazin-3(5H)-one Hydrochloric Acid Salt

• MDL： MFCD23703241
• Inchi： 1S/C8H14N2O2.ClH/c1-8(2)6-5-9-3-4-10(6)7(11)12-8;/h6,9H,3-5H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： KIRPPCFCPGOEDZ-RGMNGODLSA-N
• SMILES： Cl.O1C(N2CCNC[C@H]2C1(C)C)=O

Computed Properties

• Exact Mass: 206.0822054g/mol
• Monoisotopic Mass: 206.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų